(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane

• IUPAC Name: (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
• InChI: InChI=1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key: VQUMPQLXULUHIT-RITPCOANSA-N
• Canonical SMILES: CN1CC2CNC2C1
• Isomeric SMILES: CN1C[C@H]2CN[C@H]2C1
• Molecular Formula: C6H12N2
• DSSTOX Substance ID: DTXSID801223805
• Molecular Weight: 112.17 g/mol
• CAS RN: 1419075-96-9

Description

“(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” belongs to the class of organic compounds known as azabicyclo[3.2.0]heptanes. These are organic compounds containing a bicyclic structure made up of a three-member ring and a seven-member ring, one of which contains a nitrogen atom.

Molecular Structure Analysis

The molecular structure of “(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” would be characterized by a bicyclic structure with a three-member ring and a seven-member ring, one of which contains a nitrogen atom. The presence of the “R,R” designation indicates that the compound has two chiral centers, which would add complexity to its structure.

Chemical Reactions Analysis

The chemical reactions involving “(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” would depend on the specific reagents and conditions used. Azabicyclo[3.2.0]heptanes can undergo a variety of reactions, including cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” would depend on its specific structure. In general, azabicyclo[3.2.0]heptanes are characterized by their rigid, bicyclic structure.

Scientific Research Applications

Synthesis Methods

• Metal-Free Diastereoselective Synthesis : Kumar et al. (2014) reported a metal-free diastereoselective synthesis of novel 4-halo-3,6-di-aryl-2,6-diaza-bicyclo[3.2.0]heptan-7-one. This method involves intramolecular endo-trig haloamination of 3-amino-2-azetidinone, providing an accessible route to amino-pyrrolidine-2-carboxylic acid methyl esters (Kumar et al., 2014).

• Efficient Synthesis for Neuronal Nicotinic Receptor Agonists : Ji et al. (2005) described an efficient synthesis of (1R,5S)-6-(5-cyano-3-pyridinyl)-3,6-diaza-bicyclo[3.2.0]heptane, a selective neuronal nicotinic receptor (NNR) agonist. The synthesis involves intramolecular [1,3]-dipolar cycloaddition, chiral resolution, and intramolecular cyclization (Ji et al., 2005).

Chemical and Physical Properties

• Photoinduced Isomerisation : Luttringer et al. (1975) studied the photoinduced isomerization of (1H)-1,2-diazepines to corresponding 2,3-diazabicyclo[3.2.0]-hepta-3,6-dienes. This research highlights the transformation of bicyclic compounds under various conditions, including temperature effects (Luttringer et al., 1975).

• UV-Mediated Decomposition : Chiang and Zhu (2017) explored the UV-mediated decomposition of diazomalonates in benzene, leading to the formation of 2,6-dicarboxylate bicyclo[3.2.0]hepta-2,6-dienes. This study provides insights into the photolysis process and its products (Chiang & Zhu, 2017).

Applications in Medicinal Chemistry

• Neuronal Nicotinic Acetylcholine Receptor Selective Agonists : Ji et al. (2007) synthesized and evaluated a series of compounds derived from 3,6-diazabicyclo[3.2.0]heptane for their binding affinity and agonist activity at the alpha4beta2 neuronal nicotinic acetylcholine receptor (nAChR) subtype. These compounds showed selectivity for the alpha4beta2 nAChR subtype (Ji et al., 2007).

Mechanism of Action

The mechanism of action of “(R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” would depend on its specific biological targets. As a general rule, azabicyclo[3.2.0]heptanes can interact with a variety of biological targets due to their rigid, bicyclic structure.